Anisoles
Anisoles, also known as methyl benzoates, are a class of organic compounds characterized by their distinctive aromatic scent, often described as sweet and reminiscent of almonds or violets. Chemically, anisoles consist of a benzene ring with a methoxy group (-OCH3) attached to it. These compounds are widely used in the fragrance industry due to their pleasant odor and their ability to impart a warm and flowery note to perfumes and colognes.
Anisoles are highly soluble in common organic solvents such as alcohol, ether, and benzene but less soluble in water. They have good thermal stability and can withstand temperatures up to 175°C without significant decomposition. Additionally, anisoles exhibit low toxicity, making them suitable for use in personal care products.
In addition to their aromatic applications, anisoles are also utilized in the pharmaceutical industry as intermediates in the synthesis of various compounds, including some drugs and dyes. Their chemical versatility and reactivity make them valuable in both laboratory settings and commercial manufacturing processes.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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(2-fluoro-6-methoxyphenyl)boronic acid | 78495-63-3 | C7H8BFO3 |
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2-Methoxyphenylacetic acid | 93-25-4 | C9H10O3 |
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Anisole | 100-66-3 | C7H8O |
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a-Methylanisalacetone | 104-27-8 | C12H14O2 |
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3-(4-Methoxyphenyl)propanal | 20401-88-1 | C10H12O2 |
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(R)-2-Hydroxy-2-(4-methoxyphenyl)acetic acid | 20714-89-0 | C9H10O4 |
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1,2,3,4-Tetramethoxybenzene | 21450-56-6 | C10H14O4 |
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TRAMADOL/HCL | 22204-88-2 | C16H26ClNO2 |
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(2R)-2-(4-methoxyphenyl)oxirane | 62600-73-1 | C9H10O2 |
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2-(3-Methoxyphenyl)oxirane | 32017-77-9 | C9H10O2 |
Related Literature
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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